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Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-n-(2-

hydroxyethyl)benzamide

CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

Executive Summary
5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide is a specialized derivative of 5-

chlorosalicylic acid, characterized by the introduction of an ethanolamine moiety at the amide

position. As a member of the salicylamide class, this compound retains the core

pharmacophore associated with anthelmintic (e.g., Niclosamide) and antimicrobial activities,

while the N-(2-hydroxyethyl) substitution enhances hydrophilicity and offers a handle for further

chemical modification (e.g., cyclization to oxazolines). This guide delineates its structural

properties, synthetic pathways, and potential applications in medicinal chemistry.

Chemical Identity & Nomenclature
Precise nomenclature is critical due to the existence of positional isomers. The target

compound is an amide derivative, distinct from its aniline-substituted isomer.
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Property Specification

IUPAC Name
5-Chloro-2-hydroxy-N-(2-

hydroxyethyl)benzamide

Common Name N-(2-Hydroxyethyl)-5-chlorosalicylamide

Chemical Formula C₉H₁₀ClNO₃

Molecular Weight 215.63 g/mol

Core Scaffold Salicylamide (2-Hydroxybenzamide)

Key Substituents 5-Chloro (aryl), N-(2-Hydroxyethyl) (amide)

Isomer Distinction

Target: Amide-substituted (Ar-CO-NH-R)Isomer:

Aniline-substituted (5-chloro-2-((2-

hydroxyethyl)amino)benzamide)

Structural Analysis
The molecule features an intramolecular hydrogen bond between the phenolic hydroxyl and the

amide carbonyl oxygen. This "pseudo-ring" formation is characteristic of salicylamides and

contributes to their membrane permeability and biological stability.

Synthesis & Manufacturing Protocols
The synthesis of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide can be achieved

through two primary routes: Direct Aminolysis of Esters (Preferred) and Coupling Agent

Activation.

Method A: Aminolysis of Methyl 5-Chlorosalicylate
(Green Chemistry Route)
This method is preferred for its high atom economy and avoidance of toxic coupling reagents.

Reagents:

Methyl 5-chlorosalicylate (1.0 eq)
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Ethanolamine (1.2–1.5 eq)

Solvent: Methanol or Ethanol (anhydrous)

Catalyst: Sodium methoxide (0.1 eq, optional)

Protocol:

Dissolution: Dissolve Methyl 5-chlorosalicylate in anhydrous methanol under nitrogen

atmosphere.

Addition: Add ethanolamine dropwise to the stirring solution.

Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor reaction progress via TLC

(Ethyl Acetate:Hexane 1:1).

Workup: Cool the reaction mixture to room temperature.

If solid precipitates: Filter and wash with cold methanol.

If solution remains: Concentrate under reduced pressure.[1] Dissolve residue in ethyl

acetate, wash with 1N HCl (to remove excess amine), then brine. Dry over Na₂SO₄ and

concentrate.

Purification: Recrystallize from ethanol/water or purify via silica gel chromatography.

Method B: Acid Chloride Route (Schotten-Baumann
Conditions)
Suitable for rapid synthesis on a small scale, though it requires protection of the phenolic

hydroxyl in some variations.

Protocol:

Activation: React 5-chlorosalicylic acid with Thionyl Chloride (SOCl₂) in toluene (reflux, 2h) to

generate 5-chlorosalicyloyl chloride.
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Coupling: Add the acid chloride dropwise to a solution of ethanolamine (2.0 eq) in DCM at

0°C.

Quench: Quench with water, extract organic layer, and recrystallize.

Reaction Mechanism (Aminolysis)
The reaction proceeds via a Nucleophilic Acyl Substitution mechanism. The amine nitrogen of

ethanolamine attacks the carbonyl carbon of the ester, forming a tetrahedral intermediate,

which collapses to release methanol and the target amide.

Methyl 5-Chlorosalicylate
(Electrophile)

Tetrahedral
Intermediate

Nucleophilic Attack

Ethanolamine
(Nucleophile)

5-Chloro-2-hydroxy-
N-(2-hydroxyethyl)benzamideElimination

Methanol

Click to download full resolution via product page

Figure 1: Mechanism of Aminolysis for 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide
synthesis.

Biological Potential & Applications
The 5-chlorosalicylamide scaffold is a privileged structure in medicinal chemistry, known for its

ability to uncouple oxidative phosphorylation and disrupt bacterial cell membranes.

Pharmacological Profile[5][6]
Antimicrobial Activity:

The 5-chloro substitution enhances lipophilicity (logP ~1.5–2.0), facilitating penetration into

bacterial membranes.

Similar compounds (e.g., Niclosamide) exhibit potent activity against Gram-positive

bacteria (e.g., S. aureus) and certain viruses.

Anthelmintic Properties:
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Salicylanilides are classic anthelmintics.[2] While the N-hydroxyethyl derivative is less

potent than the N-aryl analogs (like Niclosamide), it may serve as a prodrug or a

metabolite with improved solubility profiles.

Synthetic Intermediate:

Oxazoline Formation: The N-(2-hydroxyethyl) amide moiety can be cyclized using

dehydrating agents (e.g., Burgess reagent or SOCl₂) to form 2-(5-chloro-2-

hydroxyphenyl)-2-oxazoline, a valuable heterocyclic building block.

Structure-Activity Relationship (SAR)
Phenolic -OH (C2): Essential for hydrogen bonding and protonophore activity (uncoupling).

Chlorine (C5): Increases metabolic stability and hydrophobic interaction with target proteins.

Amide Linker: Determines the flexibility and orientation of the side chain.

N-Hydroxyethyl Group: Increases water solubility compared to N-phenyl analogs, potentially

improving bioavailability.

Analytical Characterization
Researchers should verify the identity of the synthesized compound using the following

spectroscopic markers:
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Technique Expected Signals Interpretation

¹H NMR (DMSO-d₆) δ 12.0–13.0 ppm (s, 1H)
Chelated Phenolic -OH

(Deshielded)

δ 8.5–9.0 ppm (t, 1H) Amide -NH

δ 7.8 ppm (d, 1H) Aromatic H-6 (Ortho to C=O)

δ 7.4 ppm (dd, 1H) Aromatic H-4

δ 6.9 ppm (d, 1H) Aromatic H-3 (Ortho to OH)

δ 3.5 ppm (t, 2H) Methylene (-CH₂-OH)

δ 3.3 ppm (q, 2H) Methylene (-NH-CH₂-)

IR Spectroscopy 3300–3400 cm⁻¹ Broad O-H / N-H stretch

1630–1650 cm⁻¹
Amide I (C=O stretch, lowered

by H-bond)

1550 cm⁻¹ Amide II (N-H bend)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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